4-Amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulphonamide

• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 4-amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-20-14-6-2-12(3-7-14)10-11-17-21(18,19)15-8-4-13(16)5-9-15/h2-9,17H,10-11,16H2,1H3
• InChI Key: MFGHBRARWSDEEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)N

Description

4-Amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulphonamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of stage (i) (4.5 g) in ethanol (150 ml) was hydrogenated at room temperature and pressure over 10% palladium oxide on charcoal (50% aq. paste, 0.5 g) for 2 h until hydrogen uptake ceased (1000 ml). Chloroform (150 ml) was added, and the mixture stirred until the product dissolved. The catalyst was filtered off, washed with ethanol, and the filtrate evaporated in vacuo to give a solid (3.8 g). A sample (0.2 g) was purified by flash chormatography eluted with chloroform:methanol (50:1) to give the title compound as a solid (0.11 g). m.p. 144°-146°.